Cas no 93776-65-9 (Zinc bis(nonylphenolate))

Zinc bis(nonylphenolate) structure
Zinc bis(nonylphenolate) structure
Product Name:Zinc bis(nonylphenolate)
CAS No:93776-65-9
MF:C30H46O2Zn
MW:504.094046115875
CID:810085
PubChem ID:160214048
Update Time:2024-03-01

Zinc bis(nonylphenolate) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-nonyl-, zincsalt (2:1)
    • zinc bis(o-nonylphenolate)
    • Zinc bis(nonylphenolate)
    • Zinc bis(2-nonylphenolate)
    • Phenol, nonyl-, zincsalt (9CI)
    • Inchi: 1S/2C15H24O.Zn/c2*1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)16;/h2*9-10,12-13,16H,2-8,11H2,1H3;/q;;+2/p-2
    • InChI Key: KEWUWYORWGALNZ-UHFFFAOYSA-L
    • SMILES: [Zn+2].[O-]C1C=CC=CC=1CCCCCCCCC.[O-]C1C=CC=CC=1CCCCCCCCC

Computed Properties

  • Exact Mass: 284.111857g/mol
  • Monoisotopic Mass: 284.111857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1
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